Cas no 2229485-38-3 (3-(2,6-Dimethoxy-4-methylphenoxy)azetidine)

• Product Name: 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine
• CAS No: 2229485-38-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5767984
• PubChem ID: 165651314
• Update Time: 2025-10-05

3-(2,6-Dimethoxy-4-methylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethoxy-4-methylphenoxy)azetidine
• EN300-1733869
• 2229485-38-3
• 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine

• Inchi： 1S/C12H17NO3/c1-8-4-10(14-2)12(11(5-8)15-3)16-9-6-13-7-9/h4-5,9,13H,6-7H2,1-3H3
• InChI Key： NQSKEMFJBUEVPZ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C)=CC=1OC)OC)C1CNC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine

Exploring the Properties and Applications of 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine

3-(2,6-Dimethoxy-4-methylphenoxy)azetidine (CAS No. 2229485-38-3) is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its azetidine ring, a four-membered cyclic amine, which is substituted with a phenoxy group at the 3-position. The phenoxy group itself is further substituted with methoxy groups at the 2 and 6 positions and a methyl group at the 4 position, making this molecule highly functionalized and potentially bioactive.

The synthesis of 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine involves a multi-step process that typically begins with the preparation of the phenoxy group precursor. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to construct this compound, leveraging modern catalytic systems and green chemistry principles. Researchers have explored various coupling reactions, such as Suzuki-Miyaura cross-coupling, to assemble the phenoxy moiety with high precision.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine exhibits significant antioxidant properties, which could be attributed to the electron-donating methoxy groups on the aromatic ring. These groups enhance the molecule's ability to scavenge free radicals, making it a promising candidate for applications in oxidative stress-related diseases.

In addition to its antioxidant activity, this compound has also been investigated for its anti-inflammatory properties. Preclinical studies suggest that it can inhibit key inflammatory pathways, such as COX-2 (cyclooxygenase-2), which is a major target in the development of anti-inflammatory drugs. This dual functionality underscores its potential as a multifaceted therapeutic agent.

The structural uniqueness of 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine also makes it an interesting candidate for drug delivery systems. The azetidine ring provides a rigid framework that can be further modified to enhance solubility or bioavailability. Researchers are exploring its use as a scaffold for developing prodrugs or targeted drug delivery agents.

From an analytical standpoint, the characterization of 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine has been facilitated by advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These methods have provided detailed insights into its molecular structure and purity, ensuring high-quality standards in both research and industrial settings.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine to improve yield and reduce environmental impact. Additionally, efforts are being made to explore its pharmacokinetics and toxicity profiles to better understand its suitability as a drug candidate.

In conclusion, 3-(2,6-Dimethoxy-4-methylphenoxy)azetidine represents a fascinating example of how structural complexity can translate into functional diversity. With its promising biological activities and versatile chemical framework, this compound holds significant potential in various areas of pharmaceutical research and development.